Cas no 2171158-66-8 (3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid)

• Product Name: 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid
• CAS No: 2171158-66-8
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5891132
• PubChem ID: 165813431
• Update Time: 2025-07-20

3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid
• EN300-1492127
• 2171158-66-8
• 3-{2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]ethoxy}propanoic acid

• Inchi： 1S/C25H30N2O6/c1-16(2)23(24(30)26-12-14-32-13-11-22(28)29)27-25(31)33-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,11-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t23-/m0/s1
• InChI Key： INTIODWZVOSLSJ-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(NCCOCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid

Recent Advances in the Study of 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid (CAS: 2171158-66-8)

The compound 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid (CAS: 2171158-66-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the propanoic acid moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS) and other bioconjugation applications.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These advancements are expected to facilitate its broader use in pharmaceutical research, particularly in the development of peptide-based therapeutics.

In addition to its synthetic utility, 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further in vivo studies are required to validate these findings and explore potential therapeutic applications.

The compound's role in drug delivery systems has also been explored. A 2024 study published in Bioconjugate Chemistry demonstrated its efficacy as a linker molecule for the targeted delivery of anticancer agents. The researchers conjugated the compound to a model drug and observed enhanced cellular uptake and reduced off-target effects, highlighting its potential in improving the specificity and efficacy of chemotherapeutic treatments.

Despite these promising developments, challenges remain. The stability of the compound under physiological conditions and its pharmacokinetic properties require further investigation. Ongoing research aims to address these gaps, with a focus on modifying the molecular structure to enhance its stability and bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-{2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidoethoxy}propanoic acid (CAS: 2171158-66-8) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Recent advancements in its synthesis and application underscore its potential to contribute to the development of novel therapeutics and drug delivery systems. Future studies will likely focus on expanding its utility and addressing existing limitations, paving the way for innovative solutions in medicine.